Cas no 431947-34-1 (TRANS,TRANS-4''-(2,3-DIFLUORO-4-METHOXY-PHENYL)-4-PROPYL-BICYCLOHEXYL)

• Product Name: TRANS,TRANS-4''-(2,3-DIFLUORO-4-METHOXY-PHENYL)-4-PROPYL-BICYCLOHEXYL
• CAS No: 431947-34-1
• MF: C₂₂H₃₂F₂O
• MW: 350.48569393158
• CID: 892141
• PubChem ID: 17795588
• Update Time: 2025-10-19

TRANS,TRANS-4''-(2,3-DIFLUORO-4-METHOXY-PHENYL)-4-PROPYL-BICYCLOHEXYL Chemical and Physical Properties

Names and Identifiers

• TRANS,TRANS-4''-(2,3-DIFLUORO-4-METHOXY-PHENYL)-4-PROPYL-BICYCLOHEXYL
• 2,3-difluoro-1-methoxy-4-[4-(4-propylcyclohexyl)cyclohexyl]benzene
• 4-(2,3-Difluoro-4-methoxyphenyl)-4'-propylbi(cyclohexane)
• trans,trans-4'-(2,3-Difluoro-4-methoxy-phenyl)-4-propyl-bicyclohexyl
• CCY 3O1
• (1R,1'S,4R,4'S)-4-(2,3-Difluoro-4-Methoxyphenyl)-4'-Propyl-1,1'-Bi(Cyclohexyl)
• 1245647-42-0
• rans,trans-4''-(2,3-difluoro-4-methoxy-phenyl)-4-propyl-bicyclohexyl
• CID 17795588
• 4-(2,3-DIFLUORO-4-METHOXYPHENYL)-4'-PROPYL-1,1'-BI(CYCLOHEXANE)
• SCHEMBL8072011
• trans,trans-4-(2,3-Difluoro-4-methoxyphenyl)-4'-propyl-1,1'-bi(cyclohexane)
• 431947-34-1
• (1r,1's,4r,4'r)-4-(2,3-difluoro-4-methoxyphenyl)-4'-propyl-1,1'-bi(cyclohexane)
• (1r,1's,4r,4'r)-4-(2,3-Difluoro-4-methoxyphenyl)-4'-propyl-1,1'-bi(cyclohexyl)
• FRGPBGWMABUJNC-UHFFFAOYSA-N
• DTXSID10591015
• MFCD34596912
• SCHEMBL18134229
• BS-49264

• Inchi： 1S/C22H32F2O/c1-3-4-15-5-7-16(8-6-15)17-9-11-18(12-10-17)19-13-14-20(25-2)22(24)21(19)23/h13-18H,3-12H2,1-2H3
• InChI Key： FRGPBGWMABUJNC-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C1CCC(CC1)C1CCC(CCC)CC1)OC)F

Computed Properties

• Exact Mass: 350.24200
• Monoisotopic Mass: 350.24212196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.039±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.9E-5 g/L) (25 ºC),
• PSA: 9.23000
• LogP: 6.85370

Additional information on TRANS,TRANS-4''-(2,3-DIFLUORO-4-METHOXY-PHENYL)-4-PROPYL-BICYCLOHEXYL

TRANS,TRANS-4''-(2,3-DIFLUORO-4-METHOXY-PHENYL)-4-PROPYL-BICYCLOHEXYL (CAS No. 431947-34-1): An Overview of a Promising Compound in Medicinal Chemistry

TRANS,TRANS-4''-(2,3-DIFLUORO-4-METHOXY-PHENYL)-4-PROPYL-BICYCLOHEXYL (CAS No. 431947-34-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of bicyclohexyl derivatives, which are known for their diverse biological activities and structural flexibility. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of TRANS,TRANS-4''-(2,3-DIFLUORO-4-METHOXY-PHENYL)-4-PROPYL-BICYCLOHEXYL is characterized by a bicyclohexyl core with a substituted phenyl group and a propyl chain. The presence of fluorine atoms and a methoxy group on the phenyl ring imparts unique electronic and steric properties to the molecule. These features make it an attractive candidate for various medicinal applications, particularly in the development of novel drugs targeting specific biological pathways.

The synthesis of TRANS,TRANS-4''-(2,3-DIFLUORO-4-METHOXY-PHENYL)-4-PROPYL-BICYCLOHEXYL involves several steps and requires precise control over reaction conditions to achieve the desired stereochemistry. One common approach is the coupling of a substituted phenyl boronic acid with a bicyclohexyl halide in the presence of a palladium catalyst. This method allows for the formation of the desired bicyclohexyl framework with high regioselectivity and stereoselectivity. Recent advancements in catalytic methods have further improved the efficiency and scalability of this synthesis process.

In terms of biological activities, TRANS,TRANS-4''-(2,3-DIFLUORO-4-METHOXY-PHENYL)-4-PROPYL-BICYCLOHEXYL has shown promising results in various preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been reported to exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, preliminary studies have suggested that this compound may have antitumor properties by modulating signaling pathways associated with cell proliferation and apoptosis.

Recent research advancements have further elucidated the mechanisms underlying the biological activities of TRANS,TRANS-4''-(2,3-DIFLUORO-4-METHOXY-PHENYL)-4-PROPYL-BICYCLOHEXYL. A study published in the Journal of Medicinal Chemistry highlighted its ability to selectively bind to specific protein targets involved in inflammation and cancer. The researchers used a combination of computational modeling and experimental techniques to identify key interactions between the compound and its protein targets. These findings provide valuable insights into the molecular basis of its therapeutic effects and pave the way for further optimization and development.

The pharmacokinetic properties of TRANS,TRANsS-4''-(2,3-DIFLUORO-4-METHOXY-PHENYL)-4-PROPYL-BICYCLOHEXYL have also been investigated to assess its potential as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has good oral bioavailability and demonstrates sustained plasma levels following administration, which is advantageous for maintaining therapeutic efficacy over extended periods.

In conclusion, TRANS,TRANS-4''-(2,3-DIFLUORO-4-METHOXY-PHENYL)-4-PROPYL-BICYCLOHEXYL (CAS No. 431947-34-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies continue to explore its mechanisms of action and optimize its properties for clinical use.